N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C16H16N2O5S/c1-11(19)18-24(21,22)15-9-5-13(6-10-15)17-16(20)12-3-7-14(23-2)8-4-12/h3-10H,1-2H3,(H,17,20)(H,18,19)
• InChI Key: JTKQXHVANLEWNB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide, also known as AMPSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in different fields.

Scientific Research Applications

N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has been widely used in scientific research due to its potential applications in different fields. It has been used as a fluorescent probe for the detection of protein conformational changes. It has also been used as a chemical chaperone to stabilize proteins and prevent their aggregation. In addition, N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has been used as a ligand for the development of new drugs targeting different diseases such as cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide is not fully understood. However, it is believed to interact with proteins and stabilize their conformational changes. It has also been shown to inhibit the aggregation of amyloid beta peptides, which are involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has been shown to have different biochemical and physiological effects. It has been shown to stabilize the conformational changes of proteins and prevent their aggregation. It has also been shown to inhibit the formation of amyloid beta aggregates, which are involved in the pathogenesis of Alzheimer's disease. In addition, N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized and purified. It has also been shown to have low toxicity and high selectivity towards its target proteins. However, it has some limitations such as its limited solubility in organic solvents and its potential interference with some assays.

Future Directions

N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide has great potential for future research in different fields. Some of the future directions include the development of new drugs targeting different diseases such as cancer and Alzheimer's disease, the use of N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide as a chemical chaperone to stabilize proteins, and the development of new fluorescent probes for the detection of protein conformational changes. In addition, further studies are needed to fully understand the mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide and its potential applications in different fields.
Conclusion:
In conclusion, N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in different fields. It can be easily synthesized and purified, and has been shown to have low toxicity and high selectivity towards its target proteins. Further studies are needed to fully understand the mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-4-methoxybenzamide and its potential applications in different fields.